A coumarin based gold(i)-alkynyl complex: a new class of supramolecular hydrogelators†
Organic & Biomolecular Chemistry Pub Date: 2014-12-05 DOI: 10.1039/C4OB02077D
Abstract
A phosphine-gold(I)-alkynyl-coumarin complex, [Au{7-(prop-2-ine-1-yloxy)-1-benzopyran-2-one}(DAPTA)] (1), was synthesized and the formation of long luminescent fibers in solution was characterized via fluorescence microscopy and dynamic light scattering. The fibers presented strong blue and green luminescence, suggesting that the gold(I) in the complex increased intersystem crossing due to the heavy atom effect, resulting in a significant increase in triplet emission. The X-ray structure of the fibers indicates that both aurophilic, π–π interactions and hydrogen bonding contribute to their formation in aqueous solvents.
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